Cas no 79146-84-2 (1,2,3-Benzenetriol,5-(aminomethyl)-)

1,2,3-Benzenetriol,5-(aminomethyl)- structure
79146-84-2 structure
Product Name:1,2,3-Benzenetriol,5-(aminomethyl)-
CAS No:79146-84-2
MF:C7H9NO3
MW:155.151262044907
CID:564362
PubChem ID:149768
Update Time:2025-04-19

1,2,3-Benzenetriol,5-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Benzenetriol,5-(aminomethyl)-
    • 5-(aminomethyl)benzene-1,2,3-triol
    • NCI60_002866
    • CHEMBL2008965
    • 79146-84-2
    • 5-(Aminomethyl)-1,2,3-benzenetriol
    • SCHEMBL633156
    • DTXSID80229555
    • EN300-6773498
    • 1,2,3-Benzenetriol, 5-(aminomethyl)-
    • Inchi: 1S/C7H9NO3/c8-3-4-1-5(9)7(11)6(10)2-4/h1-2,9-11H,3,8H2
    • InChI Key: WHDIPFLMGHMXGP-UHFFFAOYSA-N
    • SMILES: OC1C(=C(C=C(C=1)CN)O)O

Computed Properties

  • Exact Mass: 155.058
  • Monoisotopic Mass: 155.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 86.7Ų

Experimental Properties

  • Density: 1.481
  • Boiling Point: 419°C at 760 mmHg
  • Flash Point: 207.2°C
  • Refractive Index: 1.697

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